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Compound of Interest

Compound Name: Toluene-2-d1

Cat. No.: B15126155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Toluene-2-d1. Due to the limited availability of specific experimental data for this particular
isotopologue, this guide presents a comparative analysis with its non-deuterated (Toluene) and
perdeuterated (Toluene-d8) counterparts to offer a robust understanding of its expected
physical properties.

Data Presentation

The following table summarizes the key physical properties of Toluene, Toluene-2-d1, and
Toluene-d8. The data for Toluene and Toluene-d8 are well-established and provide a reliable
reference for estimating the properties of Toluene-2-d1.
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Toluene-2-d1 Toluene-d8
Property Toluene (CeéHsCH3)
(CeéHaDCH3) (CeDsCD3)
Molecular Formula C7Hs CsH:D C:Ds
Molecular Weight (
92.14 93.15[1] 100.19
g/mol )
) No specific data
Density (g/mL) 0.865 at 25°C[2] 0.943 at 25°C

available

No specific data

Boiling Point (°C) 110-111[2] ) 110
available
_ _ No specific data
Melting Point (°C) -93[2] ) -84
available
Refractive Index No specific data
1.496 1.494

(n20/D)

available

Isotopic Enrichment

Not Applicable

97 atom % D[1]

=99 atom % D

CAS Number

108-88-3

4409-84-1[1]

2037-26-5

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of

Toluene-2-d1 are not readily available in the literature, standard methodologies for liquids can

be applied. Below are generalized protocols for key physical measurements.

Determination of Density

The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

» Calibration: Calibrate the instrument using a standard of known density, such as deionized

water, at a controlled temperature.

o Sample Preparation: Ensure the Toluene-2-d1 sample is equilibrated to the desired

measurement temperature.
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Measurement:

o Pycnometer: Weigh the clean, dry pycnometer. Fill it with the sample, ensuring no air
bubbles are present, and weigh it again. The density is calculated from the mass of the
sample and the known volume of the pycnometer.

o Digital Density Meter: Inject the sample into the measurement cell of the calibrated digital
density meter. The instrument will provide a direct reading of the density.

Data Recording: Record the density value along with the measurement temperature.

Determination of Boiling Point

The boiling point can be determined using a distillation apparatus or a micro-boiling point
apparatus.

Apparatus Setup: Assemble a distillation apparatus with a heating mantle, a round-bottom
flask containing the Toluene-2-d1 sample and boiling chips, a condenser, and a
thermometer placed at the vapor outlet.

Heating: Gently heat the sample.

Equilibrium: Observe the temperature at which the liquid and vapor phases are in
equilibrium, indicated by a stable temperature reading during continuous distillation.

Data Recording: Record the stable temperature as the boiling point, along with the
atmospheric pressure.

Determination of Refractive Index

A refractometer, such as an Abbe refractometer, is used to measure the refractive index.
o Calibration: Calibrate the refractometer using a standard with a known refractive index.

o Sample Application: Apply a small drop of the Toluene-2-d1 sample to the prism of the
refractometer.
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e Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into focus at the crosshairs.

» Data Recording: Read the refractive index from the instrument's scale. Record the
measurement temperature, as the refractive index is temperature-dependent.
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Caption: Experimental workflow for the synthesis and characterization of Toluene-2-d1.

Toluene Mono-deuteration _ [(el[l[=ae528648| Further Deuteration _ [Fe)[V[=1al=5o fe]
(C7Hs) (C7H7D) (C7Ds)
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Caption: Logical relationship between Toluene and its deuterated isotopologues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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